1-Carbamimidamido-N-methylmethanimidamide sulfate

• Molecular Formula: C3H9N5O4S-2
• Molecular Weight: 211.20 g/mol
• IUPAC Name: 1-(diaminomethylidene)-2-methylguanidine;sulfate
• InChI: InChI=1S/C3H9N5.H2O4S/c1-7-3(6)8-2(4)5;1-5(2,3)4/h1H3,(H6,4,5,6,7,8);(H2,1,2,3,4)/p-2
• InChI Key: BQDFZVWCDAKAAR-UHFFFAOYSA-L
• Canonical SMILES: CN=C(N)N=C(N)N.[O-]S(=O)(=O)[O-]

Description

1-Carbamimidamido-N-methylmethanimidamide sulfate is a chemical compound with significant applications in various fields, including pharmaceuticals and industrial chemistry. It is known for its unique molecular structure and properties, which make it a valuable compound for research and development.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Carbamimidamido-N-methylmethanimidamide sulfate typically involves the reaction of appropriate precursors under controlled conditions. The process may include steps such as:

Reaction of methylamine with cyanamide: to form the intermediate compound.

Subsequent reaction with sulfuric acid: to yield the sulfate salt.

Industrial Production Methods: Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include:

Continuous flow reactors: to maintain consistent reaction conditions.

Purification steps: such as crystallization and filtration to isolate the final product.

Chemical Reactions Analysis

Types of Reactions: 1-Carbamimidamido-N-methylmethanimidamide sulfate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: It can be reduced using suitable reducing agents to yield reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions:

Oxidizing agents: such as hydrogen peroxide or potassium permanganate.

Reducing agents: like sodium borohydride or lithium aluminum hydride.

Substitution reagents: including halogens or alkylating agents.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound.

Scientific Research Applications

1-Carbamimidamido-N-methylmethanimidamide sulfate has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Carbamimidamido-N-methylmethanimidamide sulfate involves its interaction with specific molecular targets and pathways. The compound may:

Bind to enzymes or receptors: to modulate their activity.

Interact with cellular components: to influence biochemical processes.

Affect signaling pathways: involved in various physiological functions.

Comparison with Similar Compounds

1-Carbamimidamido-N-methylmethanimidamide sulfate can be compared with other similar compounds to highlight its uniqueness. Similar compounds include:

1-Carbamimidamido-N,N-dimethylmethanimidamide: Known for its antihyperglycemic properties.

N-methyl-N’-carbamimidamido-guanidine: Studied for its potential biological activities.

The unique properties of this compound, such as its specific molecular interactions and reactivity, make it distinct from these similar compounds.